Cas no 338414-70-3 (1-Allyl-3-[(3-chloro-4-methylphenyl)imino]-1,3-dihydro-2H-indol-2-one)

• Product Name: 1-Allyl-3-[(3-chloro-4-methylphenyl)imino]-1,3-dihydro-2H-indol-2-one
• CAS No: 338414-70-3
• MF: C₁₈H₁₅ClN₂O
• MW: 310.777503252029
• CID: 5025776
• Update Time: 2025-06-08

1-Allyl-3-[(3-chloro-4-methylphenyl)imino]-1,3-dihydro-2H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• (3Z)-3-[(3-chloro-4-methylphenyl)imino]-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indol-2-one
• Bionet2_000746
• Oprea1_410172
• HMS1366B20
• 1-allyl-3-[(3-chloro-4-methylphenyl)imino]-1,3-dihydro-2H-indol-2-one
• 1-Allyl-3-[(3-chloro-4-methylphenyl)imino]-1,3-dihydro-2H-indol-2-one

• Inchi： 1S/C18H15ClN2O/c1-3-10-21-16-7-5-4-6-14(16)17(18(21)22)20-13-9-8-12(2)15(19)11-13/h3-9,11H,1,10H2,2H3/b20-17-
• InChI Key： SXSCIRJLXDNIRM-JZJYNLBNSA-N
• SMILES： ClC1=C(C)C=CC(=C1)/N=C1\C(N(CC=C)C2C=CC=CC=2\1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 476
• XLogP3: 4.4
• Topological Polar Surface Area: 32.7

Additional information on 1-Allyl-3-[(3-chloro-4-methylphenyl)imino]-1,3-dihydro-2H-indol-2-one

Introduction to 1-Allyl-3-[(3-chloro-4-methylphenyl)imino]-1,3-dihydro-2H-indol-2-one (CAS No. 338414-70-3)

1-Allyl-3-[(3-chloro-4-methylphenyl)imino]-1,3-dihydro-2H-indol-2-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This heterocyclic compound belongs to the indole derivative class, which is well-known for its diverse pharmacological properties. The presence of an allyl group, a chloro-substituted aromatic ring, and an imino functional group contributes to its multifaceted reactivity and interaction with biological targets.

The chemical structure of this compound can be described as a fused system consisting of an indole core with modifications at the 1-position (allyl substitution), 3-position (imino linkage), and the phenyl ring at the 3-position (chloro and methyl substitutions). Such structural features often enhance binding affinity and selectivity in drug design. The imino group (-C=N-) serves as a key pharmacophore, capable of participating in hydrogen bonding interactions, while the allyl group provides a potential site for further chemical modifications or metabolic transformations.

Recent advancements in medicinal chemistry have highlighted the importance of indole derivatives in developing novel therapeutic agents. Studies have demonstrated that modifications at the 3-position of the indole scaffold can significantly influence bioactivity. In particular, compounds featuring an imino linkage have shown promise in modulating enzyme activity and receptor binding. The 3-chloro-4-methylphenyl moiety further enhances the compound's potential by introducing electronic and steric effects that can fine-tune its interactions with biological targets.

Current research in this area has focused on exploring the pharmacological profile of 1-Allyl-3-[(3-chloro-4-methylphenyl)imino]-1,3-dihydro-2H-indol-2-one and its derivatives. Preliminary in vitro studies suggest that this compound exhibits inhibitory activity against certain kinases and transcription factors, making it a candidate for further development in oncology research. Additionally, its structural similarity to known bioactive molecules suggests potential applications in other therapeutic areas, such as anti-inflammatory or antimicrobial treatments.

The synthesis of this compound involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The use of advanced synthetic methodologies ensures high purity and yield, which are critical for subsequent biological evaluation. The allyl group, being relatively stable under standard reaction conditions, allows for selective modifications without compromising the integrity of the core indole structure. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop structurally diverse libraries.

In conclusion, 1-Allyl-3-[(3-chloro-4-methylphenyl)imino]-1,3-dihydro-2H-indol-2-one (CAS No. 338414-70-3) represents a promising candidate for further exploration in drug discovery. Its unique structural features and demonstrated bioactivity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for indole derivatives, compounds like this one are likely to play a significant role in addressing unmet medical needs.